Cas no 1303993-97-6 (4-(2-Bromo-5-trifluoromethylphenyl)-thiosemicarbazide)

• Product Name: 4-(2-Bromo-5-trifluoromethylphenyl)-thiosemicarbazide
• CAS No: 1303993-97-6
• MF: C₈H₇BrF₃N₃S
• MW: 314.125489473343
• MDL: MFCD18379882
• CID: 4587028
• Update Time: 2023-04-04

4-(2-Bromo-5-trifluoromethylphenyl)-thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-[2-bromo-5-(trifluoromethyl)phenyl]thiourea
• 4-(2-Bromo-5-trifluoromethylphenyl)-thiosemicarbazide

• MDL： MFCD18379882
• Inchi： 1S/C8H7BrF3N3S/c9-5-2-1-4(8(10,11)12)3-6(5)14-7(16)15-13/h1-3H,13H2,(H2,14,15,16)
• InChI Key： DWIYJBBTKRPZEI-UHFFFAOYSA-N
• SMILES： N(N)C(NC1=CC(C(F)(F)F)=CC=C1Br)=S

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4